1-(2,5-Dichloro-3-thienyl)-3-(dimethylamino)-1-propanol

• IUPAC Name: 1-(2,5-dichlorothiophen-3-yl)-3-(dimethylamino)propan-1-ol
• InChI: InChI=1S/C9H13Cl2NOS/c1-12(2)4-3-7(13)6-5-8(10)14-9(6)11/h5,7,13H,3-4H2,1-2H3
• InChI Key: PQMZCGBHWBPQDB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(C1=C(SC(=C1)Cl)Cl)O
• Molecular Formula: C9H13Cl2NOS
• Molecular Weight: 254.18 g/mol

Description

1-(2,5-Dichloro-3-thienyl)-3-(dimethylamino)-1-propanol, commonly referred to as DCTDP, is an organic compound belonging to the class of heterocyclic compounds. It is a relatively new compound that was first synthesized in the early 2000s and has since been studied for its potential applications in both scientific research and drug development. DCTDP is an important synthetic intermediate used in the synthesis of several drugs and it is also used as a catalyst in chemical reactions.

Scientific Research Applications

Antidepressant Agent Development

Research has explored derivatives of similar compounds for their potential as antidepressant agents. A study by Clark et al. (1979) synthesized and evaluated a series of analogues for their antidepressant properties. One compound, BRL 14342, showed promising activity in biochemical and pharmacological animal models of depression, along with a relative lack of anticholinergic side effects, marking it for further evaluation (Clark et al., 1979).

Copper Complex Synthesis

In the realm of inorganic chemistry, Zheng et al. (1992) reported the synthesis and characterization of homonuclear copper complexes using a similar compound. This work highlights the structural and reactive versatility of copper complexes with amino alcohol ligands, opening avenues for further exploration in catalysis and material science (Zheng et al., 1992).

Dynamin GTPase Inhibitors

Gordon et al. (2013) developed a focused library to identify inhibitors of dynamin GTPase, confirming the importance of a tertiary dimethylamino-propyl moiety for inhibition. The study identified compounds with significant in vitro and in-cell potency, highlighting a potential pathway for therapeutic intervention in diseases requiring modulation of dynamin-dependent endocytic pathways (Gordon et al., 2013).

Asymmetric Synthesis and Catalysis

Research into the asymmetric synthesis of chiral intermediates for antidepressant drugs also highlights the significance of compounds with similar structures. Zhang et al. (2015) engineered a carbonyl reductase to enantioselectively reduce β-amino ketones, producing chiral intermediates with high enantioselectivity. This work underlines the role of molecular engineering in synthesizing compounds critical for pharmaceutical development (Zhang et al., 2015).

Nonlinear Optical Properties

The investigation of novel chalcone derivatives for their nonlinear optical properties by Rahulan et al. (2014) demonstrates the application of compounds with similar structures in materials science. Their research on the nonlinear absorption behavior of these compounds suggests potential uses in optical device applications such as optical limiters (Rahulan et al., 2014).